Cas no 6326-16-5 ( )

• Product Name: &nbsp
• CAS No: 6326-16-5
• MF: C₇H₁₅NS₂
• MW: 177.330699205399
• CID: 959578
• PubChem ID: 3845102
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• hexyl carbamodithioate
• AC1MZAS3
• dithiocarbamic acid hexyl ester
• Dithiocarbamidsaeure-hexylester
• Dithiocarbamidsaeure-n-hexylester
• Dithiokohlensaeure-n-hexylester-amid
• NSC31191
• NSC-31191
• SCHEMBL5556962
• 6326-16-5
• DTXSID10397216
• n-hexyl dithiocarbamate
•  

• Inchi： 1S/C7H15NS2/c1-2-3-4-5-6-10-7(8)9/h2-6H2,1H3,(H2,8,9)
• InChI Key： JFHCOUYPNMBIGD-UHFFFAOYSA-N
• SMILES： S(C(N)=S)CCCCCC

Computed Properties

• Exact Mass: 177.06475
• Monoisotopic Mass: 177.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 269.2°C at 760 mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.552
• PSA: 26.02
• LogP: 3.24380